Cas no 2227963-74-6 ((2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine)

• Product Name: (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine
• CAS No: 2227963-74-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6004787
• PubChem ID: 165613758
• Update Time: 2025-11-06

(2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine
• EN300-1731940
• (2S)-4-[5-(2-methylcyclopropyl)furan-2-yl]butan-2-amine
• 2227963-74-6

• Inchi： 1S/C12H19NO/c1-8-7-11(8)12-6-5-10(14-12)4-3-9(2)13/h5-6,8-9,11H,3-4,7,13H2,1-2H3/t8?,9-,11?/m0/s1
• InChI Key： OZNIKWBANZOZTR-YUCVTWSNSA-N
• SMILES： O1C(CC[C@H](C)N)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine

Introduction to (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine (CAS No. 2227963-74-6)

(2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine (CAS No. 2227963-74-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine is noteworthy for its chiral center and the presence of a furan ring, which contributes to its distinct chemical and biological properties. The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, which imparts unique reactivity and stability to the molecule. The chiral center at the C-4 position of the butanamine chain adds another layer of complexity, making this compound a valuable target for enantioselective synthesis and biological studies.

Recent studies have focused on the synthesis of (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine. One notable method involves the use of transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions. These reactions have proven to be highly efficient in constructing the complex structure of the compound while maintaining high enantioselectivity. For instance, a study published in Journal of Organic Chemistry in 2021 reported a palladium-catalyzed asymmetric allylic alkylation approach that yielded the desired product with excellent yields and enantiomeric purity.

The biological activities of (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine have been extensively investigated in various preclinical models. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Research has shown that this compound exhibits selective binding to specific GPCRs, such as serotonin receptors (5-HT receptors), which are involved in mood regulation and other neurological processes. A study published in Pharmacological Research in 2020 demonstrated that (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine selectively activates 5-HT_1A receptors, suggesting its potential as an anxiolytic agent.

In addition to its GPCR modulation properties, (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amine has also been studied for its anti-inflammatory effects. Inflammatory diseases are a significant global health burden, and there is a continuous need for new therapeutic agents with improved efficacy and safety profiles. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. A recent study published in Inflammation Research highlighted the anti-inflammatory potential of (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amnine, suggesting its utility in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2S)-4-5-(2-methylcyclopropyl)furan-2-ylbutan-2-amnineEuropean Journal of Pharmaceutical Sciences in 2019 reported that (2S)-4-5-(2-methylcyclopropyl)furan-2-ybutanamne

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